![molecular formula C7H17O7P B1230660 3-Phosphoglyceraldehyde diethyl acetal](/img/structure/B1230660.png)
3-Phosphoglyceraldehyde diethyl acetal
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Overview
Description
Glyceraldehyde 3-phosphate diethyl acetal is a monoalkyl phosphate.
Scientific Research Applications
Esterification with Amino Acids
Glyceraldehyde diethyl acetal has been shown to undergo selective esterification in the 2- and 3-position by various Z-amino acids. This process often results in hydrogenolytic or hydrolytic cleavage of the ester bond (Angrick & Rewicki, 1982).
pH-Sensitive Linkages for Drug Delivery
Acetals, including 3-phosphoglyceraldehyde diethyl acetal, can be used as pH-sensitive linkages in drug delivery. They can undergo hydrolysis at mildly acidic pH, triggering the release of therapeutics selectively in targeted areas such as tumor and inflammatory tissues (Gillies et al., 2004).
Intramolecular Nucleophilic Assistance in Acetal Reactions
Studies on the hydrolysis of acetals, including variants of diethyl acetal, indicate that there is no significant intramolecular nucleophilic assistance in these reactions (Anderson & Capon, 1972).
Asymmetric Spiroacetalization
Acetals are crucial in the catalytic asymmetric formation of spiroacetals, a subgroup of acetals joining two rings. These are important in a broad range of biologically active compounds, including small insect pheromones and complex macrocycles (Čorić & List, 2012).
Acetalization with Zeolites
Acetalization of furfural to form furfural diethyl acetal using commercial zeolites as solid acid catalysts is a potential synthetic strategy for producing derived chemicals (Rubio-Caballero et al., 2014).
Synthesis of Flavor Compounds
3-Methylthiopropionaldehyde diethyl acetal, synthesized from the reaction of 3-methylthiopropional with ethanol and triethyl orthoformate, has applications in flavor synthesis. Its structure and odor characteristics have been extensively studied (Guan et al., 2011).
S-N Transfer and Dual Acetylation in Enzymes
Acetyl phosphate or p-nitrophenyl acetate acetylates a specific cysteine residue in 3-phosphoglyceraldehyde dehydrogenase, demonstrating the enzyme's involvement in acetal chemistry (Park et al., 1966).
properties
Molecular Formula |
C7H17O7P |
---|---|
Molecular Weight |
244.18 g/mol |
IUPAC Name |
(3,3-diethoxy-2-hydroxypropyl) dihydrogen phosphate |
InChI |
InChI=1S/C7H17O7P/c1-3-12-7(13-4-2)6(8)5-14-15(9,10)11/h6-8H,3-5H2,1-2H3,(H2,9,10,11) |
InChI Key |
WUTWKLGSMFCXAH-UHFFFAOYSA-N |
SMILES |
CCOC(C(COP(=O)(O)O)O)OCC |
Canonical SMILES |
CCOC(C(COP(=O)(O)O)O)OCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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